Cas no 2138032-87-6 (1-(3-bromo-1,4-dichlorobutan-2-yl)oxy-5-methylhexane)

• Product Name: 1-(3-bromo-1,4-dichlorobutan-2-yl)oxy-5-methylhexane
• CAS No: 2138032-87-6
• MF: C₁₁H₂₁BrCl₂O
• MW: 320.093841314316
• CID: 6414936
• PubChem ID: 165837708
• Update Time: 2025-08-05

1-(3-bromo-1,4-dichlorobutan-2-yl)oxy-5-methylhexane Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-1,4-dichlorobutan-2-yl)oxy-5-methylhexane
• EN300-1136817
• 1-[(3-bromo-1,4-dichlorobutan-2-yl)oxy]-5-methylhexane
• 2138032-87-6

• Inchi： 1S/C11H21BrCl2O/c1-9(2)5-3-4-6-15-11(8-14)10(12)7-13/h9-11H,3-8H2,1-2H3
• InChI Key： ZFVLGLQUZXJXLX-UHFFFAOYSA-N
• SMILES： BrC(CCl)C(CCl)OCCCCC(C)C

Computed Properties

• Exact Mass: 318.01528g/mol
• Monoisotopic Mass: 318.01528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 9
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-(3-bromo-1,4-dichlorobutan-2-yl)oxy-5-methylhexane

1-(3-Bromo-1,4-Dichlorobutan-2-yl)oxy-5-Methylhexane: A Comprehensive Overview

In the realm of organic chemistry, the compound 1-(3-bromo-1,4-dichlorobutan-2-yl)oxy-5-methylhexane (CAS No. 2138032-87-6) stands out as a fascinating molecule with unique structural and functional properties. This compound, often referred to by its systematic name or its CAS registry number, is a derivative of hexane with a substituted oxy group and halogenated substituents. Its structure and reactivity make it a subject of interest in both academic research and industrial applications.

The molecular structure of 1-(3-bromo-1,4-dichlorobutan-2-yl)oxy-5-methylhexane is characterized by a hexane backbone with a branching at the fifth carbon, introducing a methyl group. The oxy group attached to the third carbon of the butanediyl chain further complicates the structure, with bromine and chlorine atoms strategically positioned at the 3rd and 4th positions of this chain. This arrangement not only imparts unique electronic properties but also influences the compound's reactivity in various chemical reactions.

Recent studies have highlighted the potential of 1-(3-bromo-1,4-dichlorobutan-2-yl)oxy-5-methylhexane in polymer chemistry. Researchers have explored its use as a monomer in the synthesis of advanced polymers with tailored mechanical and thermal properties. The presence of halogen atoms in the structure facilitates cross-linking reactions, which are crucial for achieving high molecular weight polymers with enhanced durability.

In addition to its role in polymer synthesis, this compound has shown promise in drug delivery systems. The hydroxyl group present in the molecule can be functionalized to attach bioactive molecules, making it a potential candidate for targeted drug delivery. Recent advancements in click chemistry have further expanded its utility in this field, enabling efficient conjugation with therapeutic agents.

The synthesis of CAS No. 2138032-87-6 involves a multi-step process that combines nucleophilic substitution and elimination reactions. The strategic placement of halogens in the butanediyl chain requires precise control over reaction conditions to ensure high yields and purity. Recent innovations in catalytic methods have improved the efficiency of these reactions, making large-scale production more feasible.

From an environmental perspective, understanding the degradation pathways of 1-(3-bromo-1,4-dichlorobutan-2-yl)oxy-5-methylhexane is crucial for assessing its ecological impact. Studies have shown that under specific conditions, such as UV light exposure or microbial action, this compound undergoes hydrolysis to form less complex molecules. These findings are essential for developing sustainable practices in industries that utilize this compound.

In conclusion, CAS No. 2138032-87-6, or 1-(3-bromo-1,4-dichlorobutan-2-yl)oxy-5-methylhexane, is a versatile compound with diverse applications across multiple disciplines. Its unique structure and reactivity continue to drive innovative research, positioning it as a key player in modern chemical science.